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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanethiol

Cat. No.: B1656273 Get Quote

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for 2-(2-
Aminoethylamino)ethanethiol (CAS No. for dihydrochloride: 14706-38-8). The following

guidance is synthesized from safety data for structurally similar compounds, including

aminothiols and ethanolamines. It is imperative to treat 2-(2-Aminoethylamino)ethanethiol as

a potentially hazardous substance and to handle it with the utmost care in a controlled

laboratory environment.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals handling 2-(2-Aminoethylamino)ethanethiol.

Hazard Assessment and Personal Protective Equipment
(PPE)
Given the presence of amine and thiol functional groups, 2-(2-Aminoethylamino)ethanethiol
is anticipated to be a skin and eye irritant or corrosive, a potential respiratory irritant, and may

cause skin sensitization. The thiol group may also impart a strong, unpleasant odor.

Minimum PPE Requirements:
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PPE Category Specification

Eye and Face

Chemical splash goggles meeting ANSI Z87.1

standards. A face shield should be worn over

goggles when there is a significant risk of

splashing.[1][2]

Hand

Chemical-resistant gloves (e.g., nitrile or

neoprene). Inspect gloves before each use and

replace immediately if contaminated or

damaged. For extended contact, consider

double-gloving or using heavier-duty gloves.[1]

[2]

Body

A flame-resistant lab coat worn over long pants

and closed-toe shoes. Ensure the lab coat is

fully buttoned.[2][3]

Respiratory

Work should be conducted in a certified

chemical fume hood. If engineering controls are

insufficient or for spill response, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and acid gases may

be necessary.[4]

Handling and Storage Procedures
Engineering Controls:

Always handle 2-(2-Aminoethylamino)ethanethiol in a well-ventilated laboratory, inside a

certified chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[5]

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[6]
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Do not breathe vapors or mists.

Prevent ingestion and inhalation.

Use spark-proof tools and take precautionary measures against static discharge, especially if

the compound is flammable.[7]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[8]

Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents and acids.[6][9]

Keep the container tightly closed to prevent exposure to moisture and air.[9]

The dihydrochloride salt is likely hygroscopic; store in a desiccator if necessary.[9]

Accidental Release and First Aid Measures
Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For liquid spills, contain the spill with an inert absorbent material such as

vermiculite, sand, or earth. Do not use combustible materials like sawdust.[10]

Neutralize (for amine spills): For spills of similar amine-containing compounds, a 5% solution

of acetic acid can be used for decontamination of surfaces after the bulk material has been

removed.[6]

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[8]

Decontaminate: Clean the spill area thoroughly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-239867.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1438487676_2-(2-AminoEthylamino)Ethanol-CASNO-111-41-1-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923583_msds.pdf
https://www.fishersci.ca/store/msds?partNumber=AC115810050&productDescription=2-dimethylaminoethanethiol-hydrochloride-95-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC115810050&productDescription=2-dimethylaminoethanethiol-hydrochloride-95-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC115810050&productDescription=2-dimethylaminoethanethiol-hydrochloride-95-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC381080250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR923583_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1438487676_2-(2-AminoEthylamino)Ethanol-CASNO-111-41-1-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[9][10]

Skin Contact: Remove contaminated clothing and shoes immediately. Wash the affected

area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[9][10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5][9]

Disposal Plan
All waste containing 2-(2-Aminoethylamino)ethanethiol must be treated as hazardous waste.

Waste Collection: Collect all waste materials (including contaminated PPE and spill cleanup

materials) in a clearly labeled, sealed container.

Disposal Route: Dispose of the hazardous waste through a licensed professional waste

disposal service. Do not dispose of it down the drain or in the regular trash.[6][8][9]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. Dispose of the container as hazardous waste.

Visual Workflow for Handling 2-(2-
Aminoethylamino)ethanethiol
The following diagram outlines the key steps and decision points for the safe handling and

disposal of 2-(2-Aminoethylamino)ethanethiol.
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Start: Handling 2-(2-Aminoethylamino)ethanethiol

1. Assess Hazards
(Review available data for analogous compounds)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

3. Prepare Work Area
(Chemical Fume Hood, Eyewash/Shower Access)

4. Handle Chemical
(Avoid contact, inhalation, and ingestion)

5. Storage
(Cool, dry, well-ventilated, tightly sealed)

Store unused chemical

Spill or Exposure?

End of Procedure

6a. Spill Response Protocol
(Evacuate, Contain, Clean)

Yes (Spill)

6b. First Aid Protocol
(Eye, Skin, Inhalation, Ingestion)

Yes (Exposure)

7. Decontaminate Work Area and Equipment

No

8. Dispose of Waste
(Collect in labeled container, use licensed service)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-Aminoethylamino)ethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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